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Compound of Interest

Compound Name: Herculite XR

CAS No.: 117681-12-6

Cat. No.: B1169473

Get Quote

Herculite XRV, a microhybrid composite, has been a staple in restorative dentistry for

decades, with a track record of long-term clinical success. This guide provides a comparative

analysis of Herculite XRV against other established composite materials, namely Filtek Z250

and Tetric Ceram, focusing on key performance indicators backed by experimental data. This

objective comparison is intended for researchers, scientists, and dental professionals to inform

material selection and future research.

Clinical Performance Overview
Long-term clinical studies of Herculite XRV have demonstrated high survival rates, with one

18-year retrospective study reporting a survival rate of 82.4%.[1][2] A 23-year follow-up study

also highlighted its durability, although it noted measurable clinical changes over such an

extended period.[3] The primary reasons for failure in long-term restorations are often

secondary caries and fracture, which are common failure points for most composite materials.

[1][2]

In comparison, Filtek Z250 has also shown excellent long-term clinical performance. A nine-

year evaluation showed that almost 95% of restorations had no chips or fractures, and 98%
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were rated very good to excellent in terms of esthetics.[4] Tetric Ceram has also demonstrated

favorable long-term outcomes, with a 10-year study showing a success rate of over 80%.[5]

Quantitative Comparison of Material Properties
The following tables summarize key physical and mechanical properties of Herculite XRV,

Filtek Z250, and Tetric Ceram based on in-vitro studies. These properties are crucial indicators

of a material's potential clinical performance.

Table 1: Mechanical Properties

Property
Herculite XRV
Ultra

Filtek Z250 Tetric Ceram Test Standard

Compressive

Strength (MPa)
462 254 - 350 ~350 ADA Spec. No. 1

Flexural Strength

(MPa)
135 130 - 160 ~120 ISO 4049

Flexural Modulus

(GPa)
9.4 9.5 - 12 ~9 ISO 4049

Diametral Tensile

Strength (MPa)
55 - 65 60 - 70

Not widely

reported

ADA Spec. No.

27

Table 2: Physical Properties
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Property
Herculite XRV
Ultra

Filtek Z250 Tetric Ceram Test Standard

Wear Resistance

(Volumetric Loss

µm³)

Material

dependent,

generally low

Comparable to

Herculite XRV

Good clinical

performance

In-vitro chewing

simulation

Color Stability

(ΔE after

staining)

25.1 (after black

tea)

26.3 (after black

tea)

Clinically

acceptable

changes over

time

CIELAB

Spectrophotomet

ry

Water Sorption

(µg/mm³)
~30 ~25 ~20 ISO 4049

Water Solubility

(µg/mm³)
~1.5 ~2.5

Not widely

reported
ISO 4049

Experimental Protocols
Below are detailed methodologies for key experiments cited in the evaluation of dental

composites.

Flexural Strength Testing
Flexural strength is a critical measure of a material's ability to withstand bending forces, which

is particularly relevant for restorations in stress-bearing areas.

Standard: ISO 4049:2019 Dentistry — Polymer-based restorative materials.

Specimen Preparation: Bar-shaped specimens, typically 25 mm x 2 mm x 2 mm, are

prepared by curing the composite material in a metal mold.

Testing Procedure: The specimen is placed on two supports (a three-point bending test) and

a load is applied to the center of the specimen at a constant crosshead speed (e.g., 0.5

mm/min) until fracture.

Data Analysis: The flexural strength is calculated from the load at fracture, the distance

between the supports, and the specimen's dimensions.
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Specimen Preparation

Three-Point Bending Test

Data Analysis

Prepare composite material

Place in 25x2x2 mm mold

Light cure according to manufacturer's instructions

Mount specimen on two supports

Apply central load at constant speed

Record load at fracture

Calculate Flexural Strength (MPa)

Statistical analysis

Click to download full resolution via product page

Caption: Workflow for Flexural Strength Testing (ISO 4049).
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Color Stability Evaluation
Color stability is a crucial esthetic factor, as discoloration can lead to patient dissatisfaction and

restoration replacement.

Standard: ISO/TR 28642:2016 Dentistry — Guidance on colour measurement.

Specimen Preparation: Disc-shaped specimens (e.g., 10 mm diameter, 2 mm thickness) are

prepared and polished.

Baseline Measurement: The initial color of each specimen is measured using a

spectrophotometer or colorimeter, and the CIELab* coordinates are recorded.

Staining/Aging Protocol: Specimens are immersed in staining solutions (e.g., coffee, tea, red

wine) for a specified period or subjected to artificial aging in a weathering chamber.

Final Measurement: After the staining or aging period, the color is measured again.

Data Analysis: The color change (ΔE) is calculated using the formula: ΔE = [(ΔL)² + (Δa)² +

(Δb*)²]¹/². A ΔE value greater than 3.3 is considered clinically perceptible.
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Prepare Disc-Shaped Specimens

Polish Specimen Surface

Baseline Color Measurement (CIELab)

Staining/Aging Protocol

Final Color Measurement (CIELab)

Calculate Color Change (ΔE)

Compare to Perceptibility Threshold

Click to download full resolution via product page

Caption: Experimental Workflow for Color Stability Testing.

Marginal Integrity Assessment
Marginal integrity is critical for the long-term success of a restoration, as marginal gaps can

lead to microleakage, secondary caries, and pulpal inflammation.

Method: Dye penetration test.
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Specimen Preparation: Standardized cavities are prepared in extracted human or bovine

teeth and restored with the composite material according to the manufacturer's instructions.

Thermocycling: The restored teeth are subjected to thermocycling (e.g., 500 cycles between

5°C and 55°C) to simulate temperature changes in the oral cavity.

Dye Immersion: The teeth are sealed, leaving the restoration margins exposed, and then

immersed in a dye solution (e.g., 2% methylene blue) for a specific time (e.g., 24 hours).

Sectioning and Evaluation: The teeth are sectioned longitudinally through the restoration,

and the extent of dye penetration along the tooth-restoration interface is evaluated under a

stereomicroscope using a scoring system.
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Start
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Thermocycling

Seal Apex & Coat Tooth

Immerse in Dye Solution

Section Tooth

Microscopic Evaluation

End
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Caption: Logical Flow of a Dye Penetration Test for Marginal Integrity.

Conclusion
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Herculite XRV has demonstrated robust long-term clinical performance, comparable to other

well-established microhybrid and nanohybrid composites like Filtek Z250 and Tetric Ceram.

While in-vitro data provides valuable insights into the material's intrinsic properties, clinical

outcomes are influenced by a multitude of factors, including operator technique and patient

characteristics. The choice of restorative material should be based on a comprehensive

understanding of its physical and mechanical properties, supported by long-term clinical

evidence. Herculite XRV remains a reliable choice for direct restorations, with a proven history

of durability and clinical success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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